2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde
Overview
Description
2-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde (CMB) is a synthetic compound that has been used in a wide range of scientific research applications, including drug design, pharmaceuticals, and biochemistry. CMB is a boron-containing compound that is known for its unique properties, such as being a strong Lewis acid and having a high reactivity towards nucleophiles. This makes it a valuable tool for organic synthesis and drug discovery.
Scientific Research Applications
2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has been used in a variety of scientific research applications, including drug design, pharmaceuticals, and biochemistry. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, insecticides, and herbicides. It has also been used in the synthesis of heterocyclic compounds, such as pyridines and pyrimidines. 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has also been used in the synthesis of a variety of polymers and other materials.
Mechanism of Action
2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a boron-containing compound that is known for its unique properties, such as being a strong Lewis acid and having a high reactivity towards nucleophiles. This makes it a valuable tool for organic synthesis and drug discovery. 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can act as a Lewis acid in a variety of reactions, such as the formation of boronates, the formation of C-B bonds, and the formation of boron-containing heterocycles. It can also act as a nucleophile in a variety of reactions, such as the formation of C-N bonds and the formation of C-C bonds.
Biochemical and Physiological Effects
2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can inhibit the growth of certain bacteria, fungi, and viruses, as well as inhibit the growth of certain cancer cells. In vivo studies have shown that 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can reduce inflammation, reduce oxidative stress, and modulate the immune system. 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
The use of 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in laboratory experiments has several advantages, including its high reactivity towards nucleophiles, its low toxicity, and its ability to form a variety of organic compounds. Additionally, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is a relatively inexpensive compound and is readily available from chemical suppliers. However, there are also some limitations to using 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in laboratory experiments, such as its low solubility in water and its tendency to form byproducts.
Future Directions
The use of 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in scientific research is expected to continue to grow in the future. Potential future directions for 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde research include the development of new synthetic methods for the synthesis of 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and its derivatives, the development of new catalysts for the synthesis of 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde and its derivatives, and the development of new applications for 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde in drug design, pharmaceuticals, and biochemistry. Additionally, further research into the biochemical and physiological effects of 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde is needed to better understand its potential therapeutic applications.
Synthesis Methods
2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde can be synthesized in a variety of ways, including the following:
1. Condensation of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl chloride: This method involves the condensation of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl chloride in the presence of a base. The reaction proceeds in the presence of a catalyst, such as potassium carbonate, and yields 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde as the product.
2. Reaction of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl bromide: This method involves the reaction of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl bromide in the presence of an acid catalyst, such as sulfuric acid. The reaction yields 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde as the product.
3. Reaction of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl iodide: This method involves the reaction of benzaldehyde and 2-chloro-3-tetramethyl-1,3,2-dioxaborolan-2-yl iodide in the presence of an acid catalyst, such as hydrochloric acid. The reaction yields 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde as the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde involves the conversion of 2-chloro-3-nitrobenzaldehyde to the desired product through a series of reactions.", "Starting Materials": [ "2-chloro-3-nitrobenzaldehyde", "4,4,5,5-tetramethyl-1,3,2-dioxaborolane", "Sodium borohydride", "Acetic acid", "Sodium hydroxide", "Hydrochloric acid", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-3-nitrobenzaldehyde to 2-chloro-3-aminobenzaldehyde using sodium borohydride in ethanol", "Step 2: Protection of the amine group by reacting with 4,4,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of acetic acid", "Step 3: Reduction of the protected amine group to an amine using sodium borohydride in ethanol", "Step 4: Deprotection of the amine group by reacting with sodium hydroxide in water", "Step 5: Chlorination of the resulting amine using hydrochloric acid and acetic acid to obtain the final product, 2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde" ] } | |
CAS RN |
1356401-39-2 |
Product Name |
2-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzaldehyde |
Molecular Formula |
C13H16BClO3 |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
